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Compound of Interest

Bis[4-(4-
Compound Name:
aminophenoxy)phenyl]sulfone

Cat. No.: B080366

Bis[4-(4-aminophenoxy)phenyl]sulfone: A
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on Bis[4-(4-aminophenoxy)phenyl]sulfone, a
chemical compound of interest in various research and development applications. The
information is presented to meet the needs of a scientific audience, emphasizing clarity and
precision of the fundamental physicochemical properties.

Core Properties

Bis[4-(4-aminophenoxy)phenyl]sulfone, also known by its acronym BAPS, is a symmetrical
aromatic sulfone.[1] Its structure features a central sulfonyl group linking two phenyl rings,
which are in turn connected via ether linkages to terminal aminophenoxy groups.

Physicochemical Data

The fundamental molecular properties of Bis[4-(4-aminophenoxy)phenyl]sulfone are
summarized in the table below. This data is essential for stoichiometric calculations, analytical
characterization, and formulation development.
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Property Value Source
Molecular Formula C24H20N204Ss [L1121[31[4115]
Molecular Weight 432.5 g/mol [2]

432.49 g/mol [11[31[5]

CAS Number 13080-89-2 [1][2][3]

Experimental Protocols and Visualizations

The data presented herein are fundamental physicochemical properties of the molecule. As this
guide pertains only to the molecular weight and formula, detailed experimental protocols for
synthesis or analysis are beyond the current scope. Similarly, as there are no signaling
pathways or complex experimental workflows associated with this basic data, visualizations
using Graphviz are not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b080366#bis-4-4-aminophenoxy-phenyl-sulfone-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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